Cas no 119222-29-6 (3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-3-[(2-fluorophenyl)methyl]-)

3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-3-[(2-fluorophenyl)methyl]- structure
119222-29-6 structure
Product Name:3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-3-[(2-fluorophenyl)methyl]-
CAS No:119222-29-6
MF:C11H7ClFN5
MW:263.658183336258
CID:1211434
PubChem ID:10400552
Update Time:2025-04-20

3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-3-[(2-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-3-[(2-fluorophenyl)methyl]-
    • 7-chloro-3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidine
    • SCHEMBL9475889
    • 119222-29-6
    • LHTSUYPWOFSZSS-UHFFFAOYSA-N
    • DTXSID60439332
    • 7-chloro-3-(2-fluorobenzyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine
    • 7-Chloro-3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
    • Inchi: 1S/C11H7ClFN5/c12-10-9-11(15-6-14-10)18(17-16-9)5-7-3-1-2-4-8(7)13/h1-4,6H,5H2
    • InChI Key: LHTSUYPWOFSZSS-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)N(CC1C=CC=CC=1F)N=N2

Computed Properties

  • Exact Mass: 263.0374011g/mol
  • Monoisotopic Mass: 263.0374011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 56.5Ų

3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-3-[(2-fluorophenyl)methyl]- Related Literature

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